5-chloro-7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, commonly referred to as 5-CFMTI, is a synthetic compound with a wide range of applications in the scientific and medical fields. 5-CFMTI was first synthesized in the 1970s and has since been utilized in a number of studies related to the synthesis and application of new compounds. 5-CFMTI has been used as a starting material for the synthesis of many other compounds, including drugs and pharmaceuticals, as well as for research in biochemistry, physiology, and pharmacology.
Scientific Research Applications
5-CFMTI has been used in a variety of scientific research applications. For example, it has been utilized as a starting material for the synthesis of other compounds, including drugs and pharmaceuticals. Additionally, it has been used in studies related to biochemistry, physiology, and pharmacology. In particular, 5-CFMTI has been employed in research related to the synthesis and application of new compounds, as well as the development of new drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of 5-CFMTI is not fully understood. However, it is believed that the compound acts as an agonist of certain receptors in the body, such as the 5-HT2A receptor. This receptor is involved in a variety of physiological processes, including pain perception, appetite regulation, and mood regulation. It is thought that 5-CFMTI binds to this receptor and activates it, resulting in the physiological effects associated with the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CFMTI vary depending on the dose and route of administration. In general, the compound has been found to have a variety of effects, including analgesic, anticonvulsant, and sedative effects. Additionally, 5-CFMTI has been shown to have antidepressant, anxiolytic, and antipsychotic effects.
Advantages and Limitations for Lab Experiments
5-CFMTI has a number of advantages for lab experiments. For example, the compound is relatively easy to synthesize and purify, making it a useful starting material for the synthesis of other compounds. Additionally, the compound is relatively stable, making it ideal for storage and long-term use. However, there are some limitations to using 5-CFMTI in lab experiments. For example, the compound is not water-soluble, making it difficult to use in aqueous solutions. Additionally, the compound is not very soluble in organic solvents, making it difficult to use in organic reactions.
Future Directions
There are a number of potential future directions for research on 5-CFMTI. For example, further research is needed to better understand the mechanism of action of the compound and its effects on the body. Additionally, further research is needed to identify potential new applications for the compound, such as in the development of new drugs and pharmaceuticals. Additionally, further research is needed to explore the potential use of 5-CFMTI in the treatment of various diseases, such as depression and anxiety. Finally, further research is needed to explore the potential use of 5-CFMTI in other areas, such as in the synthesis of new compounds and in the development of new technologies.
Synthesis Methods
5-CFMTI is typically synthesized via a two-step process. First, the compound is synthesized from 1-methyl-2-chloro-1,2,3,4-tetrahydroisoquinoline (MCTI) and 5-fluoro-1,2,3,4-tetrahydroisoquinoline (FTI). This reaction is carried out in the presence of a base, such as sodium bicarbonate, and a strong acid, such as hydrochloric acid. The resulting product is 5-chloro-7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (5-CFMTI). The second step involves the purification of the compound by recrystallization. This purification process is necessary to ensure the compound is of the highest quality and purity.
properties
IUPAC Name |
5-chloro-7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFN/c1-6-9-4-7(12)5-10(11)8(9)2-3-13-6/h4-6,13H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYBDSIYEBAJDMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(CCN1)C(=CC(=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.